Cas no 2138189-80-5 (2-(Azidomethyl)-4,5,6,7-tetrahydro-1,3-benzoxazole)

• Product Name: 2-(Azidomethyl)-4,5,6,7-tetrahydro-1,3-benzoxazole
• CAS No: 2138189-80-5
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 5259024
• PubChem ID: 165800150
• Update Time: 2025-10-29

2-(Azidomethyl)-4,5,6,7-tetrahydro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-4,5,6,7-tetrahydro-1,3-benzoxazole
• EN300-374637
• 2138189-80-5
• 2-(Azidomethyl)-4,5,6,7-tetrahydro-1,3-benzoxazole

• Inchi： 1S/C8H10N4O/c9-12-10-5-8-11-6-3-1-2-4-7(6)13-8/h1-5H2
• InChI Key： QJQJQNBBZFWABU-UHFFFAOYSA-N
• SMILES： O1C(CN=[N+]=[N-])=NC2=C1CCCC2

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.4Ų

Additional information on 2-(Azidomethyl)-4,5,6,7-tetrahydro-1,3-benzoxazole

2-(Azidomethyl)-4,5,6,7-Tetrahydro-1,3-Benzoxazole: A Comprehensive Overview

The compound 2-(Azidomethyl)-4,5,6,7-tetrahydro-1,3-benzoxazole (CAS No. 2138189-80-5) is a fascinating molecule with significant potential in various fields of organic chemistry and materials science. This compound belongs to the class of benzoxazoles, which are known for their unique structural properties and versatile applications. The presence of the azidomethyl group (-N₃CH₂) introduces additional functionality to the molecule, making it a valuable substrate for further chemical transformations.

Benzoxazoles are bicyclic heterocycles consisting of a benzene ring fused with an oxazole ring. The oxazole moiety is characterized by its five-membered ring containing one oxygen and one nitrogen atom. In the case of 4,5,6,7-tetrahydro-1,3-benzoxazole, the oxazole ring is partially hydrogenated, resulting in a saturated structure that imparts unique electronic and steric properties to the molecule. The azidomethyl group at the 2-position further enhances the reactivity of the compound by introducing a highly nucleophilic azide functional group.

Recent studies have highlighted the importance of azide-containing compounds in click chemistry reactions. The azide group in 2-(Azidomethyl)-4,5,6,7-tetrahydro-1,3-benzoxazole can undergo efficient cycloaddition reactions with alkyne or alkene partners under mild conditions. This makes it an attractive building block for constructing complex molecules with precision and efficiency. For instance, researchers have utilized this compound in the synthesis of bioactive molecules and advanced materials.

The synthesis of 2-(Azidomethyl)-4,5,6,7-tetrahydro-1,3-benzoxazole typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the substitution of a suitable precursor with an azidomethyl group followed by hydrogenation to achieve the tetrahydro structure. The optimization of reaction conditions has been a focus of recent research efforts to improve yield and selectivity.

In terms of chemical properties, 2-(Azidomethyl)-4,5,6,7-tetrahydro-1,3-benzoxazole exhibits good thermal stability and moderate solubility in organic solvents. Its electronic structure makes it suitable for applications in coordination chemistry and supramolecular assembly. Additionally, the compound has shown promise as a precursor for the synthesis of nitrogen-rich materials with potential applications in energetic materials and catalysis.

From a biological standpoint, 2-(Azidomethyl)-4,5,6,7-tetrahydro-1,3-benzoxazole has been explored as a potential lead compound in drug discovery programs. Its ability to engage in specific interactions with biological targets has been studied using computational modeling techniques. Recent findings suggest that this compound may exhibit selective binding to certain proteins or enzymes involved in disease pathways.

The integration of experimental and computational methods has significantly advanced our understanding of this compound's properties and reactivity. For example, density functional theory (DFT) calculations have provided insights into its electronic structure and reaction mechanisms. These studies have paved the way for rational design strategies aimed at tailoring its properties for specific applications.

In conclusion, 2-(Azidomethyl)-4,5,tetrahydro-1,benzoxazole (CAS No 213818980) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as an important tool in modern organic synthesis and materials science.